1-(Benzofuran-2-yl)-2-(quinazolin-4-ylthio)ethan-1-one

• IUPAC Name: 1-(1-benzofuran-2-yl)-2-quinazolin-4-ylsulfanylethanone
• InChI: InChI=1S/C18H12N2O2S/c21-15(17-9-12-5-1-4-8-16(12)22-17)10-23-18-13-6-2-3-7-14(13)19-11-20-18/h1-9,11H,10H2
• InChI Key: PNTRSODSBVLMLT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(O2)C(=O)CSC3=NC=NC4=CC=CC=C43
• Molecular Formula: C18H12N2O2S
• Molecular Weight: 320.4 g/mol

Description

WAY-643198, also known as Ethanone, 1-(2-benzofuranyl)-2-(4-quinazolinylthio)-, is a chemical compound with the molecular formula C18H12N2O2S and a molecular weight of 320.37 g/mol

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of WAY-643198 involves the reaction of 2-benzofuran and 4-quinazolinethiol under specific conditions. The reaction typically requires a solvent such as dimethyl sulfoxide (DMSO) and a catalyst to facilitate the formation of the desired product . The reaction conditions, including temperature and time, are optimized to achieve high yield and purity.

Industrial Production Methods: Industrial production of WAY-643198 follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade solvents and catalysts, with stringent control over reaction parameters to ensure consistency and quality of the final product .

Chemical Reactions Analysis

Types of Reactions: WAY-643198 undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: WAY-643198 can undergo substitution reactions where functional groups are replaced by other groups under specific conditions.

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide, potassium permanganate, and other oxidizing agents.

Reduction: Sodium borohydride, lithium aluminum hydride, and other reducing agents.

Substitution: Various nucleophiles and electrophiles depending on the desired substitution.

Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxidized derivatives, while reduction may produce reduced forms of the compound .

Scientific Research Applications

WAY-643198 has a wide range of scientific research applications, including:

Chemistry: Used as a reagent in organic synthesis and as a reference compound in analytical chemistry.

Biology: Investigated for its potential biological activities, including anti-cancer properties.

Medicine: Explored for its therapeutic potential in various medical conditions, particularly in cancer research.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of WAY-643198 involves its interaction with specific molecular targets and pathways. It has been shown to exert its effects through the modulation of signaling pathways involved in cell proliferation, apoptosis, and autophagy . The compound targets key proteins and enzymes, leading to the inhibition of cancer cell growth and induction of cell death .

Comparison with Similar Compounds

WAY-643198 can be compared with other similar compounds, such as:

Ethanone, 1-(2-benzofuranyl)-2-(4-quinazolinylthio)-: Similar in structure but may have different functional groups or substituents.

Quinazoline derivatives: Compounds with a quinazoline core structure, often investigated for their biological activities.

Uniqueness: WAY-643198 is unique due to its specific combination of benzofuran and quinazoline moieties, which confer distinct chemical and biological properties .